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Compound Name:
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hemiacetal

Cat. No.: B041087 Get Quote

An In-depth Technical Guide to Trifluoroacetaldehyde Ethyl Hemiacetal (CAS 433-27-2)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Trifluoroacetaldehyde Ethyl
Hemiacetal (CAS No. 433-27-2), a key fluorinated building block in modern organic synthesis.

It covers its chemical and physical properties, safety and handling, and significant applications,

with a focus on its role in the development of complex molecules for the pharmaceutical and

agrochemical industries.

Introduction
Trifluoroacetaldehyde ethyl hemiacetal, also known as 1-ethoxy-2,2,2-trifluoroethanol, is a

valuable organic compound valued for its ability to act as a stable, manageable precursor to

the highly reactive and gaseous trifluoroacetaldehyde (fluoral).[1] The presence of the

trifluoromethyl (-CF3) group imparts unique electronic properties, making it a crucial reagent for

introducing this moiety into organic molecules. The -CF3 group is of significant interest in drug

development as it can enhance metabolic stability, binding affinity, and lipophilicity of bioactive

compounds.[2] This guide consolidates the known properties and applications of this versatile

reagent.
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Trifluoroacetaldehyde ethyl hemiacetal is a colorless to nearly colorless liquid, often with a

distinctive odor.[2][3][4] It is typically supplied with a purity of over 80% and may contain

approximately 10% ethanol as a stabilizer.[2][5] The compound is soluble in a range of organic

solvents.[3]

Table 1: Physicochemical Properties of
Trifluoroacetaldehyde Ethyl Hemiacetal

Property Value References

CAS Number 433-27-2 [3][6]

Molecular Formula C₄H₇F₃O₂ [2][4]

Molecular Weight 144.09 g/mol [2][7][8]

Appearance
Colorless to almost colorless

clear liquid
[2][4]

Boiling Point 104-105 °C (at 745 mmHg) [7][9][10][11]

Density 1.221 g/mL at 25 °C [7][9][12]

Refractive Index n20/D 1.342 [7][9]

Flash Point 39 °C (102.2 °F) [7][10][12][13]

Stability Stable under normal conditions [4][6][14]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of

Trifluoroacetaldehyde ethyl hemiacetal.

Table 2: Spectroscopic Identifiers
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Data Type Description / Availability References

¹H NMR

Spectra available from

chemical suppliers and

databases.

[15]

FTIR

Spectra available,

characteristic of O-H, C-H, C-

O, and C-F bonds.

[16]

Mass Spectrometry
Spectra available from

databases.
[15][16]

InChI
InChI=1S/C4H7F3O2/c1-2-9-

3(8)4(5,6)7/h3,8H,2H2,1H3
[3][7][15]

SMILES CCOC(O)C(F)(F)F [3][10][17]

Reactivity and Applications
The primary utility of Trifluoroacetaldehyde ethyl hemiacetal stems from its role as a

convenient, liquid-form surrogate for the gaseous and unstable trifluoroacetaldehyde.[1][7] It

readily participates in reactions that require the electrophilic trifluoroacetaldehyde moiety.

Key Applications
Synthesis of Trifluoromethylated Alcohols: It reacts with various nucleophiles, including

organosilanes in the presence of a Lewis acid, to produce a wide range of α-

trifluoromethylated alcohols.[7][12] These alcohols are important intermediates for antifungal,

antitumor, and other chemotherapeutic agents.[7]

Pharmaceutical Synthesis: The compound is explicitly used in the synthesis of

peptidomimetic inhibitors of the human cytomegalovirus protease and in the creation of

transforming growth factor-β (TGF-β) type I receptor inhibitors.[3][9]

Agrochemicals and Materials Science: Its ability to introduce fluorine atoms is leveraged in

the development of advanced agrochemicals and materials, such as specialized polymers

and coatings, where fluorine imparts enhanced chemical resistance and stability.[2]
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Chemical Reactivity
The compound's reactivity is dominated by the hemiacetal functional group. It exists in

equilibrium with its constituent aldehyde (trifluoroacetaldehyde) and alcohol (ethanol). This

equilibrium can be shifted under reaction conditions, allowing for the in situ generation of the

reactive aldehyde. Due to the strong electron-withdrawing nature of the trifluoromethyl group,

the carbonyl carbon of the parent aldehyde is highly electrophilic, making it susceptible to

nucleophilic attack.[3] The hemiacetal itself can undergo hydrolysis in the presence of water.[3]

Stable SurrogateTFAE

Trifluoroacetaldehyde
Ethyl Hemiacetal

 +

Trifluoroacetaldehyde

EtOH
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Click to download full resolution via product page

Caption: Equilibrium of Trifluoroacetaldehyde Ethyl Hemiacetal.

Experimental Protocols & Methodologies
While specific, detailed experimental protocols are proprietary or published in primary literature,

a general methodology for its use can be described. A common application involves the

enamine-assisted generation of trifluoroacetaldehyde for subsequent carbon-carbon bond

formation.

General Protocol for Nucleophilic Addition
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Reaction Setup: A reaction vessel is charged with a suitable anhydrous solvent (e.g.,

dichloromethane) under an inert atmosphere (e.g., nitrogen).[18]

Reagent Addition: The nucleophile and any necessary catalyst (e.g., a Lewis acid or a base)

are added to the solvent.

Hemiacetal Addition: Trifluoroacetaldehyde ethyl hemiacetal is added to the mixture, often

via syringe.[18]

Reaction Conditions: The reaction is stirred at a specified temperature (ranging from ambient

to elevated temperatures) for a period sufficient to ensure complete conversion, monitored

by techniques like TLC or NMR.[18]

Workup and Purification: Upon completion, the reaction is quenched, followed by an

aqueous workup and extraction with an organic solvent. The crude product is then purified,

typically using column chromatography, to yield the desired trifluoromethylated compound.
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Caption: General workflow for reactions using the hemiacetal.

Safety and Handling
Trifluoroacetaldehyde ethyl hemiacetal is a hazardous chemical and requires careful

handling in a laboratory setting.[6]
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Table 3: GHS Hazard Information
Hazard Statement Code Description References

Flammability H225 / H226
Highly flammable

liquid and vapor
[7][8][10]

Acute Toxicity H302 Harmful if swallowed [4][6][10]

Skin Irritation H315 Causes skin irritation [4][6]

Eye Irritation H319
Causes serious eye

irritation
[4][6]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation

Germ Cell

Mutagenicity
H340

May cause genetic

defects

Reproductive Toxicity H360
May damage fertility

or the unborn child

Specific Target Organ

Toxicity (Repeated

Exposure)

H372 / H373

Causes/May cause

damage to organs

(liver, nervous system)

through prolonged or

repeated exposure

Handling Recommendations:

Use in a well-ventilated area or fume hood.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Ground/bond container and receiving equipment to prevent static discharge.[6]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][7]
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Incompatible Materials: Avoid contact with strong oxidizing agents and acids.[4][6][14]

Conclusion
Trifluoroacetaldehyde ethyl hemiacetal (CAS 433-27-2) is a cornerstone reagent for

trifluoromethylation in organic synthesis. Its utility as a stable, liquid precursor to

trifluoroacetaldehyde provides a significant advantage in terms of handling and reactivity

control. Its successful application in the synthesis of complex pharmaceutical inhibitors

highlights its importance to the drug discovery and development pipeline. A thorough

understanding of its properties, reactivity, and safety protocols is essential for its effective and

safe utilization in research and development.
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Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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